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Compound of Interest

Compound Name: Fmoc-I-thyroxine

Cat. No.: B3242506

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the proper storage and handling
of Fmoc-L-thyroxine. Adherence to these procedures is crucial for maintaining the integrity,
stability, and performance of the compound in research and development applications.

Introduction

Fmoc-L-thyroxine is a derivative of the thyroid hormone L-thyroxine, featuring a
fluorenylmethyloxycarbonyl (Fmoc) protecting group on the primary amine. This modification is
common in solid-phase peptide synthesis (SPPS) to enable the site-specific incorporation of
thyroxine into peptide chains. The inherent chemical nature of both the thyroxine backbone and
the Fmoc group necessitates specific storage and handling procedures to prevent degradation.
Thyroxine itself is sensitive to light, temperature, and pH, while the Fmoc group is notably
base-labile.

Physicochemical Properties and Stability

A summary of the key physicochemical and stability data for L-thyroxine is provided below.
While specific quantitative stability data for Fmoc-L-thyroxine is not extensively available, the
stability profile of the parent molecule, L-thyroxine, offers crucial guidance. The presence of the
light-sensitive Fmoc group suggests that precautions against photodegradation should be
strictly followed.
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Property Value/iInformation Source

Molecular Formula C30H2114NO6 N/A

Molecular Weight 999.11 g/mol N/A

Appearance Off-white to pale yellow solid General observation
Soluble in organic solvents
such as Dimethyl Sulfoxide

B (DMSO) and
Solubility [1]

Dimethylformamide (DMF).[1]
Sparingly soluble in aqueous
buffers.[1]

Storage Temperature

Long-term: -20°C; Short-term:
4°C

[1]2]

Light Sensitivity

L-thyroxine is sensitive to light.

[3] The Fmoc group can also
be light-sensitive. Therefore,
the compound should be

protected from light.

[3]

pH Sensitivity

L-thyroxine stability is pH-
dependent, with degradation
observed at both acidic and
alkaline pH.[4][5] The Fmoc
group is labile in basic

conditions.

[4]115]

Thermal Stability

L-thyroxine is sensitive to high

temperatures.[3][6]

[3][6]

Storage and Handling Protocols
Long-Term Storage

Protocol:
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e Upon receipt, store the vial of Fmoc-L-thyroxine at -20°C in a light-protected container
(e.g., an amber vial placed inside a freezer box).

e Ensure the container is tightly sealed to prevent moisture entry.

e Maintain a detailed inventory of the compound, including date of receipt and lot number.

Handling and Weighing

Workflow for Handling Fmoc-L-thyroxine:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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